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Compound of Interest

Compound Name: 909024-55-1

CAS No.: 909024-55-1

Cat. No.: B612822

Get Quote

Executive Summary
CAS 909024-55-1, chemically known as DOTA-cyclo(Arg-Gly-Asp-D-Phe-Lys) or DOTA-

c(RGDfK), is a cyclic pentapeptide conjugated to a DOTA chelator. Its primary biological activity

is the high-affinity binding to integrin

receptors, widely used in oncology for PET/SPECT imaging of tumor angiogenesis.

In the context of yeast models (Saccharomyces cerevisiae and Candida albicans), this

compound serves two distinct technical roles:

In Saccharomyces cerevisiae: It functions as a negative control or engineering substrate.

Since S. cerevisiae lacks native integrins, this compound is used in Yeast Surface Display

(YSD) workflows to evolve high-affinity RGD variants (e.g., knottins) or to study non-integrin-

mediated uptake of chelated metals.

In Candida albicans: It exhibits anti-adhesive biological activity. C. albicans possesses

"integrin-like" surface proteins; RGD motifs can competitively inhibit germ tube formation and

adhesion to host tissues.
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Chemical Identity & Mechanism
CAS Number: 909024-55-1

Chemical Name: DOTA-cyclo(Arg-Gly-Asp-D-Phe-Lys)[1]

Molecular Formula:

Core Motif:RGD (Arginine-Glycine-Aspartate) – The universal ligand for integrin receptors.

Structural Constraint: Cyclization via D-Phenylalanine (D-Phe) forces the RGD sequence

into a "kinked" conformation, optimizing selectivity for

over

or

.

Functional Moiety:DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) allows

for the chelation of radiometals (

Cu,

Ga) without altering the peptide's binding affinity.

The Yeast Paradox: Integrin Signaling vs. Cell Wall
Integrity
To understand the activity of CAS 909024-55-1 in yeast, one must distinguish between true

integrin signaling (mammalian) and functional analogues in fungi.

Absence of Native Targets in S. cerevisiae
S. cerevisiae does not encode integrins.[2][3] The RGD motif, which triggers focal adhesion

kinase (FAK) pathways in metazoans, has no direct receptor in baker's yeast.

Implication: DOTA-c(RGDfK) is biologically inert regarding growth inhibition or signaling

induction in wild-type S. cerevisiae.
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Utility: This inertness makes S. cerevisiae an ideal "null background" host for screening

engineered RGD libraries (see Section 5).

Functional Analogues: The CWI Pathway
While lacking integrins, yeast use the Cell Wall Integrity (CWI) pathway to sense mechanical

stress, a function analogous to integrins.[4]

Sensors: Wsc1, Mid2 (Mechanosensors).

Downstream: Rho1

Pkc1

MAPK Cascade.

Relevance: Research comparing RGD-mediated mechanotransduction (mammalian) often

uses the Yeast CWI pathway as a comparative evolutionary model, though DOTA-c(RGDfK)

does not directly activate Wsc1.
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Figure 1: Comparison of the mammalian target pathway for CAS 909024-55-1 and the yeast

functional analogue. Note the compound does not cross-react with the yeast CWI pathway.
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Biological Activity in Candida albicans (Pathogenic
Model)
Unlike S. cerevisiae, the pathogenic yeast Candida albicans exhibits specific responses to

RGD peptides.

Mechanism of Action
Integrin-like Proteins:C. albicans expresses surface proteins (e.g., Int1p) that possess RGD-

binding domains similar to mammalian

.

Phenotypic Effect:

Adhesion Inhibition: DOTA-c(RGDfK) competes with extracellular matrix (ECM) proteins

for binding to Int1p.

Morphology: High concentrations (

) can inhibit the yeast-to-hyphae transition, a critical virulence factor.

Data Summary: Phenotypic Profiling
Organism Target Protein

Effect of CAS
909024-55-1

IC50 / Activity
Range

S. cerevisiae None (Null)
Inert (No growth

inhibition)
N/A (> 1 mM)

C. albicans Int1p (Integrin-like)
Inhibits adhesion to

fibronectin
50 - 200

Human (Control) Integrin Receptor Blockade /

Imaging
1 - 10 nM

Experimental Protocol: Yeast Surface Display (YSD)
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The most potent application of CAS 909024-55-1 in yeast research is as a soluble probe in

Yeast Surface Display to engineer high-affinity protein scaffolds (e.g., Knottins).

Rationale
Yeast cells are engineered to display a library of mutant peptides on their cell wall (fused to

Aga2p). CAS 909024-55-1 is used as a competitor or benchmark to select for library members

with superior binding properties.

Workflow: Affinity Maturation Screening
Reagents:

Library:S. cerevisiae EBY100 strain displaying RGD-mutant library.

Probe: Biotinylated or Fluorescently-labeled Integrin (Soluble).

Competitor: CAS 909024-55-1 (DOTA-c(RGDfK)).

Step-by-Step Protocol:

Induction: Inoculate EBY100 library in SG-CAA medium (Galactose) at 20°C for 24h to

induce peptide display.

Primary Staining: Incubate

yeast cells with soluble Integrin

(20 nM) in PBS-BSA (0.1%) for 30 min at 4°C.

Competition (Off-Rate Selection):

Add CAS 909024-55-1 in excess (1

).

Incubate for varying times (5 min, 30 min, 1h).

Logic: The non-radioactive CAS 909024-55-1 will block re-binding of the soluble integrin.

Only yeast displaying peptides with extremely slow dissociation rates (
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) will retain the integrin signal.

Detection: Wash cells and stain with Streptavidin-PE (Phycoerythrin).

Sorting: Use FACS (Fluorescence-Activated Cell Sorting) to isolate the top 0.1% of PE-

positive cells.
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Figure 2: Yeast Surface Display workflow utilizing CAS 909024-55-1 as a competitive inhibitor

to drive affinity maturation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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